4-(4-{[5-(4-chlorophenyl)-2-furyl]methylene}-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid

• IUPAC Name: 4-[(4Z)-4-[[5-(4-chlorophenyl)furan-2-yl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid
• InChI: InChI=1S/C22H15ClN2O4/c1-13-19(12-18-10-11-20(29-18)14-2-6-16(23)7-3-14)21(26)25(24-13)17-8-4-15(5-9-17)22(27)28/h2-12H,1H3,(H,27,28)/b19-12-
• InChI Key: CAECPSVPLDCWFW-UNOMPAQXSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=C(O2)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)C(=O)O
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC=C(O2)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.8 g/mol

Description

The compound is a heterocyclic compound, which means it contains a ring structure that includes atoms of at least two different elements. It contains a furadi azole ring, which is a five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. The compound also contains a 4-chlorophenyl group, a 2-furyl group, and a benzoic acid group.

Synthesis Analysis

The synthesis of such compounds often involves the use of heterocyclic moieties, which are of interest to researchers in the fields of medicinal and pharmaceutical chemistry. The oxadiazole moiety, for example, was first synthesized in 1965 by Ainsworth through the thermolysis of hydrazine.

Molecular Structure Analysis

The molecular structure of the compound is complex, with multiple ring structures and functional groups. The compound contains a furadi azole ring, a 4-chlorophenyl group, a 2-furyl group, and a benzoic acid group. The exact structure would need to be determined through methods such as X-ray crystallography.

Chemical Reactions Analysis

The compound, like other heterocyclic compounds, may exhibit a broad range of chemical and biological properties. For example, derivatives of the oxadiazole nucleus show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact molecular structure. Some general properties of heterocyclic compounds include solubility in water and other polar solvents, and the presence of multiple tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms.

Future Directions

Heterocyclic compounds, including those containing a furadi azole ring, continue to be an area of interest in medicinal and pharmaceutical chemistry due to their broad range of chemical and biological properties. Future research may focus on developing new synthetic routes for these compounds, exploring their biological activities, and investigating their potential uses in the treatment of various diseases.